Cas no 2228479-32-9 (2-amino-1-(2,6-dimethoxy-4-methylphenyl)propan-1-one)

• Product Name: 2-amino-1-(2,6-dimethoxy-4-methylphenyl)propan-1-one
• CAS No: 2228479-32-9
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6228687
• PubChem ID: 165866848
• Update Time: 2025-06-09

2-amino-1-(2,6-dimethoxy-4-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2,6-dimethoxy-4-methylphenyl)propan-1-one
• 2228479-32-9
• EN300-1733913

• Inchi： 1S/C12H17NO3/c1-7-5-9(15-3)11(10(6-7)16-4)12(14)8(2)13/h5-6,8H,13H2,1-4H3
• InChI Key： WWCUBPYBKYHYMU-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=C(C=1C(C(C)N)=O)OC

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.6Ų

Additional information on 2-amino-1-(2,6-dimethoxy-4-methylphenyl)propan-1-one

Professional Introduction to 2-amino-1-(2,6-dimethoxy-4-methylphenyl)propan-1-one (CAS No. 2228479-32-9)

2-amino-1-(2,6-dimethoxy-4-methylphenyl)propan-1-one, with the CAS number 2228479-32-9, is a significant compound in the field of chemical and pharmaceutical research. This molecule has garnered attention due to its unique structural properties and potential applications in various scientific domains. The presence of both amino and carbonyl functional groups, coupled with a phenyl ring substituted with methoxy and dimethoxy groups, makes it a versatile intermediate for synthesizing more complex molecules.

The compound's structure is characterized by a propanone backbone, which is a common motif in many pharmacologically active agents. The aromatic ring at the 1-position of the propanone moiety, specifically substituted at the 2, 4, and 6 positions, contributes to its reactivity and potential biological activity. This arrangement allows for diverse interactions with biological targets, making it a valuable scaffold for drug discovery efforts.

Recent studies have highlighted the importance of such substituted aromatic compounds in medicinal chemistry. The combination of methoxy and dimethoxy groups on the phenyl ring can influence the electronic properties of the molecule, thereby affecting its binding affinity to biological receptors. This has led to increased interest in exploring derivatives of 2-amino-1-(2,6-dimethoxy-4-methylphenyl)propan-1-one as potential leads for new therapeutic agents.

In the context of modern drug development, the synthesis of such complex molecules often involves multi-step organic reactions. The preparation of 2-amino-1-(2,6-dimethoxy-4-methylphenyl)propan-1-one typically requires careful optimization to ensure high yields and purity. Advanced synthetic techniques, including catalytic methods and asymmetric synthesis, have been employed to enhance the efficiency of these processes. These advancements not only improve the scalability of production but also open up new avenues for structural diversification.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. Researchers have been exploring its utility in designing molecules with specific biological activities. For instance, modifications at the amino group can introduce additional functionality, enabling interactions with enzymes or receptors that are critical for therapeutic effects. This flexibility makes 2-amino-1-(2,6-dimethoxy-4-methylphenyl)propan-1-one a valuable asset in medicinal chemistry libraries.

The pharmaceutical industry has shown particular interest in compounds that exhibit both central nervous system (CNS) activity and anti-inflammatory properties. The structural features of 2-amino-1-(2,6-dimethoxy-4-methylphenyl)propan-1-one suggest that it may possess such dual activities. Preclinical studies have begun to explore these possibilities, with initial results indicating promising interactions with relevant biological targets. These findings underscore the compound's potential as a lead compound for further development.

Furthermore, the synthesis and characterization of derivatives of this compound have provided valuable insights into structure-activity relationships (SAR). By systematically varying substituents on the aromatic ring or other parts of the molecule, researchers can gain a deeper understanding of how structural changes influence biological activity. This information is crucial for designing more effective drugs with improved pharmacokinetic profiles.

Computational methods have also played a significant role in studying 2-amino-1-(2,6-dimethoxy-4-methylphenyl)propan-1-one. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at an atomic level. These predictions can guide experimental efforts by highlighting key regions for modification or optimization. Such integrative approaches are becoming increasingly important in modern drug discovery pipelines.

In conclusion, 2-amino-1-(2,6-dimethoxy-4-methylphenyl)propan-1-one (CAS No. 2228479-32-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and versatility make it an attractive scaffold for developing new therapeutic agents. As research continues to uncover more about its properties and applications, this molecule is likely to remain a key player in the field of medicinal chemistry.